Cas no 131559-55-2 (Oleana-11,13(18)-dien-29-oicacid, 3-hydroxy-16-oxo-, (3b,20b)- (9CI))

• Product Name: Oleana-11,13(18)-dien-29-oicacid, 3-hydroxy-16-oxo-, (3b,20b)- (9CI)
• CAS No: 131559-55-2
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 236416
• PubChem ID: 101586332
• Update Time: 2025-04-19

Oleana-11,13(18)-dien-29-oicacid, 3-hydroxy-16-oxo-, (3b,20b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• GlyyunnansapogeninC
• Oleana-11,13(18)-dien-29-oicacid, 3-hydroxy-16-oxo-, (3b,20b)- (9CI)
• (3beta,20beta)-3-Hydroxy-16-oxooleana-11,13(18)-dien-29-oic acid
• DTXSID901194497
• 131559-55-2

• Inchi： 1S/C30H44O4/c1-25(2)20-10-13-29(6)21(28(20,5)12-11-22(25)31)9-8-18-19-16-26(3,24(33)34)14-15-27(19,4)23(32)17-30(18,29)7/h8-9,20-22,31H,10-17H2,1-7H3,(H,33,34)/t20-,21+,22-,26-,27-,28-,29+,30+/m0/s1
• InChI Key： MWMHEXUQPCAXBH-DTFGGKFNSA-N
• SMILES： O[C@H]1CC[C@@]2(C)[C@@H](CC[C@@]3(C)[C@]4(C)CC([C@@]5(C)CC[C@@](C(=O)O)(C)CC5=C4C=C[C@H]23)=O)C1(C)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 468.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 1
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines